Cas no 887867-24-5 (3-oxo-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-3H-benzofchromene-2-carboxamide)

3-oxo-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-3H-benzofchromene-2-carboxamide structure
887867-24-5 structure
Product Name:3-oxo-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-3H-benzofchromene-2-carboxamide
CAS No:887867-24-5
MF:C21H12N4O4
MW:384.34438419342
CID:6356202
PubChem ID:4118610
Update Time:2025-07-02

3-oxo-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-3H-benzofchromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-oxo-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-3H-benzofchromene-2-carboxamide
    • AKOS024586805
    • 887867-24-5
    • F0608-1132
    • 3-oxo-N-(5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)-3H-benzo[f]chromene-2-carboxamide
    • 3-oxo-N-[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]-3H-benzo[f]chromene-2-carboxamide
    • AB00669185-01
    • 3-oxo-N-(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)benzo[f]chromene-2-carboxamide
    • Inchi: 1S/C21H12N4O4/c26-18(23-21-25-24-19(29-21)13-7-9-22-10-8-13)16-11-15-14-4-2-1-3-12(14)5-6-17(15)28-20(16)27/h1-11H,(H,23,25,26)
    • InChI Key: WTMFCICSZVEJIT-UHFFFAOYSA-N
    • SMILES: O1C(C(C(NC2=NN=C(C3C=CN=CC=3)O2)=O)=CC2=C1C=CC1C=CC=CC2=1)=O

Computed Properties

  • Exact Mass: 384.08585488g/mol
  • Monoisotopic Mass: 384.08585488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 678
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 107Ų

3-oxo-N-5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl-3H-benzofchromene-2-carboxamide Pricemore >>

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